4-(3-Bromo-2-methylpropyl)morpholine
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Description
It is available as a hydrobromide salt (purity ≥95%) and is used in pharmaceutical and chemical research .
Properties
Molecular Formula |
C8H16BrNO |
|---|---|
Molecular Weight |
222.12 g/mol |
IUPAC Name |
4-(3-bromo-2-methylpropyl)morpholine |
InChI |
InChI=1S/C8H16BrNO/c1-8(6-9)7-10-2-4-11-5-3-10/h8H,2-7H2,1H3 |
InChI Key |
KBQXRUZLEXZYBY-UHFFFAOYSA-N |
Canonical SMILES |
CC(CN1CCOCC1)CBr |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(3-Bromo-2-methylpropyl)morpholine typically involves the reaction of morpholine with 3-bromo-2-methylpropyl bromide. The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The reaction conditions generally include:
Solvent: Dichloromethane (CH2Cl2)
Temperature: Room temperature to 0°C
Reaction Time: Several hours to overnight
Industrial Production Methods
Industrial production methods for 4-(3-Bromo-2-methylpropyl)morpholine may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent product quality and yield.
Chemical Reactions Analysis
Types of Reactions
4-(3-Bromo-2-methylpropyl)morpholine undergoes various types of chemical reactions, including:
Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles, such as amines or thiols.
Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.
Reduction: Reduction reactions can convert the bromine atom to a hydrogen atom, forming 2-methylpropylmorpholine.
Common Reagents and Conditions
Nucleophilic Substitution: Sodium hydroxide (NaOH), potassium carbonate (K2CO3)
Oxidation: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2)
Reduction: Lithium aluminum hydride (LiAlH4), hydrogen gas (H2) with a palladium catalyst
Major Products Formed
Nucleophilic Substitution: Various substituted morpholines
Oxidation: Oxidized morpholine derivatives
Reduction: 2-Methylpropylmorpholine
Scientific Research Applications
4-(3-Bromo-2-methylpropyl)morpholine has several scientific research applications, including:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential use in drug development and as a pharmacological agent.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-(3-Bromo-2-methylpropyl)morpholine involves its interaction with specific molecular targets and pathways. The bromine atom and the morpholine ring play crucial roles in its reactivity and binding affinity. The compound can act as a nucleophile or electrophile, depending on the reaction conditions, and can form covalent bonds with target molecules, leading to various biological and chemical effects.
Comparison with Similar Compounds
Structural and Functional Analogues
The following table compares 4-(3-Bromo-2-methylpropyl)morpholine with structurally related morpholine derivatives and brominated heterocycles:
Physicochemical Properties
- Solubility: The hydrobromide salt form of 4-(3-Bromo-2-methylpropyl)morpholine likely improves water solubility compared to neutral analogs like N-aminopropylmorpholine, which is already water-soluble due to its amino group .
- Thermal Stability: Brominated compounds generally exhibit lower thermal stability than non-halogenated derivatives. For example, Fomocaine’s aromatic structure contributes to higher melting points .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
